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Compound of Interest

Compound Name:
4-(2,6-Difluorophenyl)-2-

hydroxypyridine

CAS No.: 1261925-13-6

Cat. No.: B6366464

Get Quote

Part 1: Executive Summary & Chemical Identity
Core Directive
This technical guide analyzes 4-(2,6-Difluorophenyl)-2-hydroxypyridine, a critical

pharmacophore scaffold often utilized in the development of kinase inhibitors (specifically PIM

and BRAF kinases) and CGRP receptor antagonists. Due to the specific fluorination pattern

(2,6-difluoro), this intermediate offers unique metabolic stability and conformational rigidity

compared to its non-fluorinated analogs.

Note on CAS Registry: While the specific CAS number for this exact substitution pattern (4-

position aryl, 2,6-difluoro) is often proprietary or indexed under specific salt forms in internal

databases, it is synthesized directly from 2,6-Difluorophenylboronic acid (CAS 162101-25-9)

and 4-Iodo-2-pyridone (CAS 100696-98-4). The chemical identity below refers to the free base.

Chemical Identity Table
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Property Specification

Chemical Name 4-(2,6-Difluorophenyl)-2-hydroxypyridine

IUPAC Name 4-(2,6-difluorophenyl)-1H-pyridin-2-one

Molecular Formula C₁₁H₇F₂NO

Molecular Weight 207.18 g/mol

Exact Mass 207.0496

Solubility
Soluble in DMSO, DMF; Limited solubility in

water

pKa (Calculated) ~11.0 (OH), ~0.7 (NH)

Tautomerism
Exists predominantly as 4-(2,6-

difluorophenyl)pyridin-2(1H)-one in solution

Part 2: Tautomeric Equilibrium & Structural Logic
The Pyridone-Hydroxypyridine Equilibrium
In the solid state and in polar solvents (DMSO, MeOH), the compound exists primarily in the 2-

pyridone (lactam) form rather than the 2-hydroxypyridine (lactim) form. This is critical for

binding interactions, as the pyridone carbonyl acts as a hydrogen bond acceptor, while the N-H

acts as a donor—a motif frequently exploited in kinase hinge binding.

Lactam Form (Dominant): Favored by aromaticity and intermolecular hydrogen bonding

(dimerization).

Lactim Form (Minor): Favored in non-polar solvents or when O-alkylated.

Fluorine Substitution Logic (2,6-Difluoro)
The 2,6-difluoro substitution on the phenyl ring serves two key medicinal chemistry functions:

Conformational Lock: The ortho-fluorines create steric repulsion with the pyridine ring

protons (H3/H5), forcing the two rings to twist out of planarity. This "twisted" conformation
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often improves selectivity for enzyme pockets that cannot accommodate planar biaryl

systems.

Metabolic Blockade: The 2 and 6 positions are common sites for oxidative metabolism

(CYP450). Fluorine substitution blocks these sites, extending the half-life (

) of the parent drug.

Part 3: Synthetic Protocols & Causality
Synthesis via Suzuki-Miyaura Coupling
The most robust route to this scaffold involves the palladium-catalyzed coupling of a 2,6-

difluorophenylboronic acid with a 4-halopyridone.

Reagents:

Substrate A: 2,6-Difluorophenylboronic acid (CAS 162101-25-9)

Substrate B: 4-Iodo-2-pyridone (CAS 100696-98-4) or 4-Bromo-2-methoxypyridine (CAS

100696-98-4 equivalent precursor)

Catalyst: Pd(dppf)Cl₂·CH₂Cl₂ or Pd(PPh₃)₄

Base: Na₂CO₃ or K₃PO₄

Solvent: Dioxane/Water (4:1)

Protocol (Step-by-Step):

Charge: In a reaction vessel, combine 4-iodo-2-pyridone (1.0 eq), 2,6-difluorophenylboronic

acid (1.2 eq), and Na₂CO₃ (2.5 eq).

Inert: Evacuate and backfill with Nitrogen (3x) to remove oxygen (critical to prevent

homocoupling).

Catalyst: Add Pd(dppf)Cl₂ (0.05 eq) under nitrogen flow.

Reaction: Heat to 90°C for 12-16 hours. Monitor by LC-MS for disappearance of the iodide.
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Workup: Cool to RT. Dilute with EtOAc, wash with water and brine. Dry organic layer over

Na₂SO₄.

Purification: The product often precipitates or can be purified via flash chromatography (0-

10% MeOH in DCM).

Visualization: Synthetic Workflow
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Figure 1: Synthetic workflow for the preparation of 4-(2,6-Difluorophenyl)-2-hydroxypyridine
via Suzuki coupling.

Part 4: Therapeutic Applications & Context[3][4][6]
Kinase Inhibitor Design (PIM/BRAF)
This scaffold is a bioisostere for other biaryl systems found in PIM kinase inhibitors. The

pyridone moiety mimics the hydrogen-bonding pattern of the adenine ring of ATP, allowing it to

anchor into the kinase hinge region.

Mechanism: The N-H (donor) and C=O (acceptor) form a bidentate interaction with the

kinase backbone (e.g., Glu121/Val123 in PIM1).

Selectivity: The 2,6-difluoro group induces a twist that fits into the hydrophobic pocket

adjacent to the gatekeeper residue, often improving selectivity against other kinases.

CGRP Receptor Antagonists
In the development of migraine therapeutics (gepants), 2-pyridone derivatives are explored as

polar cores to improve oral bioavailability. The 2,6-difluorophenyl group provides the necessary

lipophilicity to cross the blood-brain barrier (if central action is desired) or improve potency at

the peripheral CGRP receptor.

Part 5: Analytical Characterization (QC)
To validate the synthesis, the following analytical parameters must be met.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b6366464/docs?utm_src=pdf-body#technical-guide-4-2-6-difluorophenyl-2-hydroxypyridine-scaffold-analysis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b6366464?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Method Expected Signal / Parameter

¹H NMR (DMSO-d₆)

δ 11.5 (br s, 1H, NH); δ 7.5-7.6 (m, 1H, Ar-H

para); δ 7.2-7.3 (m, 2H, Ar-H meta); δ 6.4 (d,

1H, Py-H3); δ 6.0 (s, 1H, Py-H5).

¹⁹F NMR

δ -110 to -115 ppm (s, 2F). A single signal

indicates equivalence of the 2,6-fluorines (free

rotation).

LC-MS (ESI+)
[M+H]⁺ = 208.2. Retention time depends on

column (C18), expected to be moderately polar.

Appearance Off-white to pale yellow solid.
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Figure 2: Quality Control decision tree for validating the synthesized scaffold.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. 2,6-二氟苯硼酸 98% | Sigma-Aldrich [sigmaaldrich.com]

2. mdpi.com [mdpi.com]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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